Cas no 627523-66-4 (2-Pyrrolidinone, 1-[3-[[2-[(3-phenylpropyl)amino]ethyl]amino]propyl]-)

2-Pyrrolidinone, 1-[3-[[2-[(3-phenylpropyl)amino]ethyl]amino]propyl]- structure
627523-66-4 structure
Product Name:2-Pyrrolidinone, 1-[3-[[2-[(3-phenylpropyl)amino]ethyl]amino]propyl]-
CAS No:627523-66-4
MF:C18H29N3O
MW:303.442364454269
CID:432789
PubChem ID:16076669
Update Time:2025-04-19

2-Pyrrolidinone, 1-[3-[[2-[(3-phenylpropyl)amino]ethyl]amino]propyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone, 1-[3-[[2-[(3-phenylpropyl)amino]ethyl]amino]propyl]-
    • 1-[3-[2-(3-phenylpropylamino)ethylamino]propyl]pyrrolidin-2-one
    • DTXSID00581960
    • 1-[3-({2-[(3-PHENYLPROPYL)AMINO]ETHYL}AMINO)PROPYL]PYRROLIDIN-2-ONE
    • 627523-66-4
    • Inchi: 1S/C18H29N3O/c22-18-10-5-15-21(18)16-6-12-20-14-13-19-11-4-9-17-7-2-1-3-8-17/h1-3,7-8,19-20H,4-6,9-16H2
    • InChI Key: GFJALGGBTVWNMB-UHFFFAOYSA-N
    • SMILES: O=C1CCCN1CCCNCCNCCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 303.23127
  • Monoisotopic Mass: 303.231062557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • PSA: 44.37
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